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Compound of Interest

DIETHYL
IODOMETHYLPHOSPHONATE

Cat. No.: B080390

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl iodomethylphosphonate is an organophosphorus compound of significant interest in
synthetic organic chemistry, particularly as a versatile reagent for the introduction of the
phosphonomethyl group. This technical guide provides a detailed overview of its chemical and
physical properties, experimental procedures for its synthesis and analysis, and a summary of
its known reactivity. The information is intended to serve as a comprehensive resource for
researchers, scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

Diethyl iodomethylphosphonate is a colorless to pale yellow liquid.[1][2] Its key physical and
chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula CsH12103P 2131415161718l

Molecular Weight 278.03 g/mol [2][3][5][6]

CAS Number 10419-77-9 [21[51[6]1[8]

Appearance Colorless to light yellow liquid [1112][5]

Boiling Point 112-114 °C at 1 mmHg [5]

Density 1.6606 g/cm3 at 19 °C [5]1[6]

Refractive Index 1.497-1.499 [51[6]

Solubility Immiscit-)le with \{vater.[5][6]

Soluble in organic solvents.[1]

Storage Temperature 2-8°C, protect from light [5]

Synthesis

The primary method for the synthesis of diethyl iodomethylphosphonate is the Michaelis-
Arbuzov reaction.[9][10][11][12][13] This reaction involves the nucleophilic attack of a trialkyl
phosphite, in this case, triethyl phosphite, on an alkyl halide, diiodomethane.[9][10][11][12][13]

Experimental Protocol: Synthesis of Diethyl
lodomethylphosphonate

The following is a generalized procedure based on the well-established Michaelis-Arbuzov
reaction for similar compounds.[14]

Materials:
o Triethyl phosphite
e Diiodomethane

e Anhydrous, inert solvent (e.g., toluene or xylenes)
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e Inert gas (e.g., argon or nitrogen)

Equipment:

e Round-bottom flask equipped with a reflux condenser, magnetic stirrer, and dropping funnel
e Heating mantle

« Distillation apparatus

Procedure:

e To a dried round-bottom flask under an inert atmosphere, add triethyl phosphite.

» With stirring, add diiodomethane dropwise from the addition funnel. An exothermic reaction
may be observed.

» After the addition is complete, heat the reaction mixture to reflux and maintain for several
hours. The progress of the reaction can be monitored by observing the distillation of the ethyl
iodide byproduct.

 After the reaction is complete, allow the mixture to cool to room temperature.

e The crude product is then purified by vacuum distillation to yield diethyl
iodomethylphosphonate as a colorless to pale yellow liquid.

Note: The reaction is typically heated to drive it to completion.[10] The reactivity of alkyl halides
in the Michaelis-Arbuzov reaction is generally Rl > RBr > RCI.[13]

Reactivity and Applications

Diethyl iodomethylphosphonate is a valuable reagent in organic synthesis. The presence of
the iodomethyl group makes it highly reactive towards nucleophilic substitution, allowing for the
introduction of the diethylphosphonomethyl moiety into a wide range of molecules.[1][2] It is
used in the synthesis of various compounds, including H2N-Tyr(tBu)-vinyl sulfone.[2][5]

Analytical Data

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b080390?utm_src=pdf-body
https://www.benchchem.com/product/b080390?utm_src=pdf-body
https://grokipedia.com/page/Michaelis%E2%80%93Arbuzov_reaction
https://www.jk-sci.com/blogs/resource-center/michaelis-arbuzov-reaction
https://www.benchchem.com/product/b080390?utm_src=pdf-body
https://s3-eu-west-1.amazonaws.com/pstorage-tf-iopjsd8797887/1575606/lsyc_a_902068_sm3324.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIAJ45OKHUICFE2DW6Q/20251230/eu-west-1/s3/aws4_request&X-Amz-Date=20251230T064346Z&X-Amz-Expires=10&X-Amz-SignedHeaders=host&X-Amz-Signature=bdbb1e5be385c6086fedb59bed9d2e839511ebe13685563c7428a12e3f75c006
https://cymitquimica.com/cas/10419-77-9/
https://cymitquimica.com/cas/10419-77-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4368827.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR spectra with definitive peak assignments for diethyl
iodomethylphosphonate are not readily available in the public domain. However, based on
the analysis of similar phosphonate compounds, the following characteristic signals can be
expected.[15][16]

Expected *H NMR Spectral Characteristics:
o Atriplet corresponding to the methyl protons (-CHs) of the ethyl groups.

o Adoublet of quartets for the methylene protons (-OCH2CHs) of the ethyl groups, resulting
from coupling to both the adjacent methyl protons and the phosphorus atom.

o A downfield signal for the iodomethyl protons (-CHz:l), likely appearing as a doublet due to
coupling with the phosphorus atom.

Expected 3C NMR Spectral Characteristics:
 Signals for the methyl and methylene carbons of the ethyl groups.

» A signal for the iodomethyl carbon, which would be expected to show a large one-bond
coupling constant with the phosphorus atom.

Mass Spectrometry

The mass spectrum of diethyl iodomethylphosphonate is available in the NIST Mass
Spectrometry Data Center.[3] While a detailed fragmentation analysis is not provided, the
spectrum can be used for identification purposes.

Safety and Handling

Diethyl iodomethylphosphonate is classified as a hazardous substance. It is known to cause
skin and serious eye irritation.[3]

GHS Hazard Statements:

e H315: Causes skin irritation.[3]
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e H319: Causes serious eye irritation.[3]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[3]

o P280: Wear protective gloves/ eye protection/ face protection.[3]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P332 + P313: If skin irritation occurs: Get medical advice/ attention.[3]
o P337 + P313: If eye irritation persists: Get medical advice/ attention.[3]

It should be handled in a well-ventilated area, and appropriate personal protective equipment
should be worn.[3] It is also noted to be light-sensitive.[5]

Biological Activity

Specific information regarding the biological activity or signaling pathways of diethyl
iodomethylphosphonate is not extensively documented in the available literature. However,
organophosphorus compounds as a class are known to exhibit a wide range of biological
activities.

Diagrams

Michaelis-Arbuzov Reaction Workflow

Diethyl lodomethylphosphonate

Triethyl Phosphite

\\\\\\\\\\\\
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Caption: Workflow for the synthesis of Diethyl lodomethylphosphonate.

Logical Relationships in Diethyl lodomethylphosphonate Chemistry
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Caption: Interrelation of key aspects of Diethyl lodomethylphosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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